Cas no 1707571-12-7 (6-Cyclobutyl-2-(1-methoxy-ethyl)-pyrimidin-4-ylamine)

• Product Name: 6-Cyclobutyl-2-(1-methoxy-ethyl)-pyrimidin-4-ylamine
• CAS No: 1707571-12-7
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 5191298
• Update Time: 2025-10-30

6-Cyclobutyl-2-(1-methoxy-ethyl)-pyrimidin-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 6-Cyclobutyl-2-(1-methoxy-ethyl)-pyrimidin-4-ylamine
• 4-Pyrimidinamine, 6-cyclobutyl-2-(1-methoxyethyl)-

• Inchi： 1S/C11H17N3O/c1-7(15-2)11-13-9(6-10(12)14-11)8-4-3-5-8/h6-8H,3-5H2,1-2H3,(H2,12,13,14)
• InChI Key： AMORKYPMSRMCFY-UHFFFAOYSA-N
• SMILES： C1(C(OC)C)=NC(C2CCC2)=CC(N)=N1

Additional information on 6-Cyclobutyl-2-(1-methoxy-ethyl)-pyrimidin-4-ylamine

6-Cyclobutyl-2-(1-methoxy-ethyl)-pyrimidin-4-ylamine: A Comprehensive Overview

The compound 6-Cyclobutyl-2-(1-methoxy-ethyl)-pyrimidin-4-ylamine, identified by the CAS Registry Number 1707571-12-7, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrimidine derivatives, which are widely studied due to their diverse biological activities and structural versatility. The presence of a cyclobutyl group and a methoxyethyl substituent introduces unique electronic and steric properties, making it an intriguing subject for both academic research and practical development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the yield but also improve the purity of the product, which is crucial for its application in sensitive areas such as pharmaceuticals and agrochemicals. The structural elucidation of 6-Cyclobutyl-2-(1-methoxy-ethyl)-pyrimidin-4-ylamine has been achieved through advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry, ensuring a high level of accuracy in its characterization.

The pharmacological properties of this compound have garnered significant attention in the scientific community. Studies conducted in vitro have demonstrated its potent inhibitory effects on key enzymes associated with inflammatory diseases, suggesting its potential as a therapeutic agent. Furthermore, preclinical trials have indicated that this compound exhibits favorable pharmacokinetic profiles, including good bioavailability and minimal toxicity, which are essential attributes for drug candidates. These findings underscore its promising role in the development of novel anti-inflammatory agents.

In addition to its pharmacological applications, 6-Cyclobutyl-2-(1-methoxy-ethyl)-pyrimidin-4-ylamine has shown remarkable potential in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, particularly in the development of advanced semiconductors and light-emitting diodes (LEDs). Researchers have explored its ability to form stable charge transfer complexes, which are critical for enhancing device performance. These studies highlight its versatility across multiple disciplines.

The environmental impact of this compound has also been a focal point of recent investigations. Studies have demonstrated that it exhibits low persistence in aquatic environments, indicating minimal ecological risk when used responsibly. This is particularly important given the increasing emphasis on sustainable chemistry and green manufacturing practices. Its biodegradability under aerobic conditions further supports its eco-friendly profile.

In conclusion, 6-Cyclobutyl-2-(1-methoxy-ethyl)-pyrimidin-4-ylamine, with its unique chemical structure and diverse functional groups, represents a valuable addition to the arsenal of modern chemical compounds. Its potential applications span across pharmaceuticals, materials science, and environmental chemistry, making it a subject of continued research interest. As scientific advancements continue to unfold, this compound is poised to play an increasingly significant role in shaping future innovations.